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Compound of Interest

Compound Name: Sibrafiban

Cat. No.: B1681747

Application Notes and Protocols for Sibrafiban

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sibrafiban is a double prodrug that acts as a selective antagonist of the platelet glycoprotein
[Ib/llla receptor.[1] Its active metabolite is Ro-44-3888.[2] Developed for the secondary
prevention of arterial thrombosis, its clinical development was terminated when Phase lll trials
did not demonstrate superiority over aspirin.[3] Despite its discontinuation in clinical
development, Sibrafiban can still be a valuable tool for in vitro research in thrombosis and
hemostasis. This document provides a detailed protocol for the dissolution and stabilization of
Sibrafiban for laboratory use, particularly for applications such as in vitro platelet aggregation
assays.

Chemical Properties

A summary of the known chemical properties of Sibrafiban is provided in the table below.
Specific data on solubility, pKa, and logP are not readily available in public literature; therefore,
empirical determination is recommended for precise experimental needs.
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Property Value Source
[Z]-(S)-[[1-[2-[[4-(amino-
hydroxyiminomethyl)-

IUPAC Name benzoyllamino]-1-oxopropyl]-4-  [3]

piperidinyl]oxyl]-acetic ethyl
ester

Molecular Formula

C20H28N40s6

[3]

Molar Mass 420.466 g/mol [3]
Not explicitly available. Likely

Solubilt soluble in organic solvents like Inferred from common practice

olubili
Y DMSO and ethanol. Sparingly for similar compounds[4][5]

soluble in aqueous solutions.

pKa Not available

logP Not available

Mechanism of Action: Inhibition of Platelet

Aggregation

Sibrafiban is a prodrug that is enzymatically converted in two steps to its active form, Ro-44-

3888.[1] The active metabolite, R0-44-3888, is a selective and reversible inhibitor of the

glycoprotein llb/llla receptor on the surface of platelets.[2] This receptor plays a crucial role in

the final common pathway of platelet aggregation by binding to fibrinogen, which bridges

adjacent platelets. By blocking this interaction, Sibrafiban effectively inhibits platelet

aggregation induced by various agonists.
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Prodrug Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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